N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-22-15-7-8-16(17(11-15)23-2)19-18(21)20-10-9-13-5-3-4-6-14(13)12-20/h3-8,11H,9-10,12H2,1-2H3,(H,19,21)
• InChI Key: VYHFJAUPUOWDHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)N2CCC3=CC=CC=C3C2)OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• Solubility: 42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as DIMEB, is a synthetic compound that has been of great interest to the scientific community due to its potential therapeutic applications. DIMEB belongs to the class of isoquinolinecarboxamides, which are known to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which are involved in various biological processes such as inflammation and cell growth.
Biochemical and physiological effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, one limitation is that its solubility in water is relatively low, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to better understand its mechanism of action and to determine its efficacy in animal models of these diseases. Another area of interest is its potential use in combination therapies for cancer. Studies are needed to determine its effectiveness in combination with other anti-cancer drugs. Finally, further studies are needed to determine the optimal dosage and administration of this compound in various therapeutic applications.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have potential therapeutic applications in various scientific research areas. It has been studied for its anti-inflammatory, anti-cancer, and anti-depressant properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.